Cas no 2171449-53-7 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid
• CAS No: 2171449-53-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6023100
• PubChem ID: 165958673
• Update Time: 2025-05-21

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid
• 2171449-53-7
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid
• EN300-1574979

• Inchi： 1S/C25H30N2O6/c1-3-16(12-23(28)26-14-17(32-2)13-24(29)30)27-25(31)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16-,17?/m0/s1
• InChI Key： SYCHNLYRXJXBNF-BHWOMJMDSA-N
• SMILES： O(C(N[C@@H](CC)CC(NCC(CC(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid (CAS No. 2171449-53-7): A Comprehensive Overview

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid (CAS No. 2171449-53-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and proteins. The unique structure and properties of this compound make it a valuable tool in various biochemical and therapeutic applications.

The chemical structure of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid is characterized by the presence of an Fmoc protecting group, an amino acid backbone, and a methoxybutanoic acid moiety. The Fmoc group is particularly important as it provides a means to control the reactivity of the amino group during peptide synthesis, ensuring that the desired sequence is formed with high fidelity. The methoxybutanoic acid moiety adds additional functional groups that can be exploited for further chemical modifications or interactions with biological targets.

Recent studies have highlighted the potential of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid in the development of novel therapeutic agents. One notable application is in the field of protein-protein interaction inhibitors (PPIs). PPIs are increasingly recognized as important targets for drug discovery, particularly in diseases such as cancer and neurodegenerative disorders. The unique structure of this compound allows it to bind selectively to specific protein interfaces, thereby modulating their activity and potentially leading to therapeutic benefits.

In addition to its role in PPI inhibition, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid has also shown promise in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as increased stability, reduced immunogenicity, and enhanced bioavailability. The ability to incorporate this compound into peptidomimetic designs opens up new avenues for the development of more effective therapeutic agents.

The synthesis of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid typically involves a multi-step process that includes the protection and deprotection of functional groups, as well as coupling reactions to form the desired peptide bonds. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and improve yields. These methods have enabled researchers to produce large quantities of this compound with high purity, facilitating its use in both academic and industrial settings.

The biological activity of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid has been extensively studied using various in vitro and in vivo models. In cell-based assays, this compound has demonstrated potent inhibitory effects on specific protein-protein interactions, leading to significant changes in cellular behavior such as reduced proliferation and increased apoptosis. These findings suggest that it may have potential applications in cancer therapy by targeting key signaling pathways involved in tumor growth and survival.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid. Preliminary results have been promising, with several candidates showing favorable pharmacokinetic profiles and minimal side effects. However, further research is needed to fully understand the mechanisms of action and optimize dosing regimens for different indications.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid (CAS No. 2171449-53-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for both basic research and drug development. As ongoing studies continue to uncover new applications and improve our understanding of its properties, this compound is poised to play a crucial role in advancing our ability to treat a wide range of diseases.